Cas no 227955-03-5 (6H-Purin-6-one,1,9-dihydro-8-(1-methylethyl)-)

• Product Name: 6H-Purin-6-one,1,9-dihydro-8-(1-methylethyl)-
• CAS No: 227955-03-5
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 245029
• PubChem ID: 135563247
• Update Time: 2025-04-19

6H-Purin-6-one,1,9-dihydro-8-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,1,9-dihydro-8-(1-methylethyl)-
• 6H-Purin-6-one,1,7-dihydro-8-(1-methylethyl)- (9CI)
• SCHEMBL8178784
• SCHEMBL22487726
• 8-(propan-2-yl)-6,7-dihydro-1H-purin-6-one
• 227955-03-5
• 8-Isopropyl-1H-purin-6(7H)-one

• Inchi： 1S/C8H10N4O/c1-4(2)6-11-5-7(12-6)9-3-10-8(5)13/h3-4H,1-2H3,(H2,9,10,11,12,13)
• InChI Key： CZKBGEOHCCZULP-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)N=C(C(C)C)N2

Computed Properties

• Exact Mass: 178.0856
• Monoisotopic Mass: 178.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.14